6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile

• IUPAC Name: 6-(4-methoxyphenyl)-2-[(2-nitrophenyl)methylsulfanyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H15N3O3S/c1-26-17-9-6-14(7-10-17)18-11-8-15(12-21)20(22-18)27-13-16-4-2-3-5-19(16)23(24)25/h2-11H,13H2,1H3
• InChI Key: ORIBSUUGCGHGJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=C(C=C2)C#N)SCC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H15N3O3S
• Molecular Weight: 377.4 g/mol

Description

6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of nicotinonitrile derivatives, which have been shown to possess a range of biological activities such as anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile is not fully understood. However, studies have shown that this compound exerts its biological activities by modulating various signaling pathways in cells. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is involved in cell proliferation and survival. It has also been shown to activate the p38 MAPK signaling pathway, which is involved in inflammation and stress response.
Biochemical and physiological effects:
6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile has been shown to have a range of biochemical and physiological effects. Some of these effects include:
1. Induction of apoptosis: This compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death.
2. Inhibition of cell proliferation: 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile has been shown to inhibit cell proliferation by arresting cells in the G1 phase of the cell cycle.
3. Reduction of oxidative stress: This compound has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile in lab experiments is its potent biological activity. This compound has been shown to possess a range of biological activities that make it a promising compound for scientific research. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile. Some of these directions include:
1. Development of more efficient synthesis methods: Current synthesis methods for 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile are relatively complex and time-consuming. Future research could focus on developing more efficient synthesis methods for this compound.
2. Investigation of its pharmacological properties: While 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile has been shown to possess a range of biological activities, its pharmacological properties are not fully understood. Future research could focus on investigating its pharmacological properties in more detail.
3. Evaluation of its potential as a therapeutic agent: 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile has shown promising anticancer activity in vitro. Future research could focus on evaluating its potential as a therapeutic agent for the treatment of cancer and other diseases.

Scientific Research Applications

6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile has been shown to possess a range of biological activities that make it a promising compound for scientific research. Some of the potential applications of this compound include:
1. Anticancer activity: Studies have shown that 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile has potent cytotoxic activity against several cancer cell lines, including breast, lung, and colon cancer cells.
2. Anti-inflammatory activity: This compound has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
3. Antioxidant activity: 6-(4-methoxyphenyl)-2-[(2-nitrobenzyl)thio]nicotinonitrile has been shown to possess antioxidant activity by scavenging free radicals and preventing lipid peroxidation.